Cas no 113626-30-5 (5-Benzyloxytryptophan)

• Product Name: 5-Benzyloxytryptophan
• CAS No: 113626-30-5
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 2858360
• Update Time: 2023-08-09

5-Benzyloxytryptophan Chemical and Physical Properties

Names and Identifiers

• 5-Benzyloxytryptophan
• 5-Benzyloxy-L-tryptophan
• (2S)-2-amino-3-(5-phenylmethoxy-1H-indol-3-yl)propanoic acid
• 2-azaniumyl-3-(5-phenylmethoxy-1H-indol-3-yl)propanoate
• L-Tryptophan, 5-(phenylmethoxy)-
• (S)-2-Amino-3-(5-(benzyloxy)-1H-indol-3-yl)propanoic acid

• Inchi： 1S/C18H18N2O3/c19-16(18(21)22)8-13-10-20-17-7-6-14(9-15(13)17)23-11-12-4-2-1-3-5-12/h1-7,9-10,16,20H,8,11,19H2,(H,21,22)/t16-/m0/s1
• InChI Key： DFGNDJBYANKHIO-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2=C(C=1)C(=CN2)C[C@@H](C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 398
• XLogP3: 0.7
• Topological Polar Surface Area: 88.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins